Cas no 2034554-81-7 (N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide)

• Product Name: N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide
• CAS No: 2034554-81-7
• MF: C₁₄H₁₉N₃O₂S
• MW: 293.384561777115
• CID: 5336506
• Update Time: 2025-06-23

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-methoxyacetamide
• N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2-methoxyacetamide
• N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide

• Inchi： 1S/C14H19N3O2S/c1-10-14(12-5-4-8-20-12)11(2)17(16-10)7-6-15-13(18)9-19-3/h4-5,8H,6-7,9H2,1-3H3,(H,15,18)
• InChI Key： WTNGRBTWLDMZAI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C)=NN(CCNC(COC)=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• XLogP3: 1.5
• Topological Polar Surface Area: 84.4

Additional information on N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide (CAS No. 2034554-81-7): A Comprehensive Overview

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide (CAS No. 2034554-81-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The molecular structure of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide is characterized by a central pyrazole ring substituted with a thiophene moiety and a methoxyacetamide group. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain pyrazole derivatives exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide may have similar anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory potential, N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide has been investigated for its antitumor activity. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

The synthetic route for the preparation of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide has been reported in several research articles. The synthesis typically involves multiple steps, including the formation of the pyrazole ring through a cyclocondensation reaction and subsequent functionalization with the thiophene and methoxyacetamide moieties. The use of modern synthetic techniques and catalysts has enabled researchers to achieve high yields and purity levels, facilitating large-scale production for preclinical and clinical studies.

The safety profile of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methoxyacetamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assays conducted in vitro and in animal models have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential to ensure its safe use in humans.

In conclusion, N-{2-[3,5-dimethyl-4-(thiophen-2-y l)-1H-pyrazol - 1 - yl ] ethyl } - 2 - methoxyacetamide (CAS No . 2034554 - 81 - 7) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety and efficacy in clinical trials. As new findings emerge, this compound may contribute significantly to the development of novel therapeutic strategies in the field of medicinal chemistry.